![molecular formula C14H11ClO B1595893 2-(2-Chlorophenyl)-1-phenylethan-1-one CAS No. 57479-60-4](/img/structure/B1595893.png)
2-(2-Chlorophenyl)-1-phenylethan-1-one
Overview
Description
2-(2-Chlorophenyl)-1-phenylethan-1-one, also known as 2-chlorophenyl ethanone, is a synthetic organic compound that is used in a variety of scientific and industrial applications. It is a colorless liquid with a sweet, pungent odor and is soluble in water, alcohol, and ether. It is a versatile compound that has been used in the synthesis of a variety of compounds, as well as in the production of polymers, plastics, and other materials. In addition, it has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
Enantioselective Synthesis
2-(2-Chlorophenyl)-1-phenylethan-1-one has been utilized in the chemoenzymatic one-pot synthesis of various 1-aryl-1,2-ethanediols. This synthesis combines chemical and enzymatic reactions to produce highly enantiomerically enriched (R)- and (S)-1-aryl-1,2-ethanediols with excellent yields (Bencze et al., 2011).
Photodecarboxylation Studies
The compound has been studied in the context of photodecarboxylation. Photolysis of 2-phenylpropionic acid, closely related to this compound, in various solvents leads to a range of products including 1-(2-ethylphenyl)-1-phenylethane and acetophenone (Jiménez et al., 1995).
Microwave-Enhanced Synthesis
The synthesis of 2-(2-chlorophenyl)-1-phenylethanones has been achieved using a Friedel–Crafts acylation reaction. This process is enhanced by microwave heating, yielding higher product rates compared to conventional heating methods (Mahdi et al., 2011).
Oxidation Reactions
Oxidation of 2-chloro-1-phenylethane-1,1-dithiol, a similar compound, leads to the formation of various dithiolanes and dithiolanes with selenium. These reactions provide insights into the oxidative behavior of chlorinated ethanols (Shagun et al., 2004).
Fluorination Reactions
The compound has been used in fluorination reactions with substituted (difluoroiodo)arenes to produce various difluoro compounds, demonstrating its reactivity in halogenation chemistry (Gregorčič & Zupan, 1977).
Crystal Structure Analysis
The molecular structure of 2-[3-(2-Chlorophenyl)-5-oxo-1,5-diphenylpentylidene]malononitrile, a compound derived from this compound, has been determined. This study contributes to understanding the crystallographic properties of such compounds (Du et al., 2010).
Mechanism of Action
Target of Action
It is known that similar compounds interact with various cellular targets, influencing a range of biological processes .
Mode of Action
It’s worth noting that related compounds have been shown to interact with their targets in a variety of ways, leading to changes in cellular function .
Biochemical Pathways
It has been observed that similar compounds can influence the unfolded protein response (upr) and other cellular stress responses .
Pharmacokinetics
The bioavailability and metabolic pathways of similar compounds can provide some insights .
Result of Action
Related compounds have been shown to influence protein expression and cellular stress responses .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other substances can affect the compound’s stability and its interactions with cellular targets .
properties
IUPAC Name |
2-(2-chlorophenyl)-1-phenylethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO/c15-13-9-5-4-8-12(13)10-14(16)11-6-2-1-3-7-11/h1-9H,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMQKCOCKRZUDKQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CC2=CC=CC=C2Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50206090 | |
Record name | 2-(2-Chlorophenyl)-1-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50206090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57479-60-4 | |
Record name | 2-(2-Chlorophenyl)-1-phenylethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57479-60-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2-Chlorophenyl)-1-phenylethan-1-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0057479604 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | MLS002693259 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59910 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2-(2-Chlorophenyl)-1-phenylethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50206090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(2-chlorophenyl)-1-phenylethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.218 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-(2-Chlorophenyl)acetophenone | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7VN5YG6K42 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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